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Compound of Interest

Compound Name: SR9011 hydrochloride

Cat. No.: B1574288

Get Quote

Part 1: Executive Summary & Mechanism of Action
SR9011 is a synthetic agonist of the nuclear receptors REV-ERB

(NR1D1) and REV-ERB

(NR1D2). Unlike standard metabolic modulators, SR9011 acts by altering the core circadian
clock machinery, specifically repressing the transcription of the positive limb (BMAL1/CLOCK).

For researchers, the challenge with SR9011 is its pharmacokinetic profile. It possesses a short

plasma half-life (

hours), necessitating a twice-daily (b.i.d.) dosing regimen to maintain therapeutic threshold and
effectively "clamp" the circadian rhythm. This protocol is designed to maximize bioavailability
while minimizing vehicle-induced stress.

Mechanistic Pathway (DOT Visualization)
The following diagram illustrates the repression cascade initiated by SR9011.[1]
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Caption: SR9011 recruits NCoR to REV-ERB, repressing the positive clock limb (BMAL1) and

metabolic genes.

Part 2: Chemical Formulation & Preparation
SR9011 is highly lipophilic. The hydrochloride salt form improves stability but does not

guarantee solubility in pure aqueous buffers (PBS/Saline). Failure to solubilize correctly will

result in precipitation in the peritoneal cavity, leading to null results and peritonitis.

Molar Correction Factor
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Most literature cites dosages based on the free base. You must adjust for the weight of the

hydrochloride salt.

SR9011 Free Base MW: ~479.04 g/mol [2]

SR9011 HCl MW: ~515.50 g/mol

Correction Factor:

Rule: To achieve a 100 mg/kg dose of the active drug, weigh 107.6 mg of SR9011 HCl.

Vehicle Formulation (Standard "Solt" Protocol)
This formulation balances solubility with tolerability for chronic dosing (10-12 days).

Component Percentage (v/v) Function

DMSO 15% Primary Solvent (Solubilizer)

Cremophor EL (Kolliphor EL) 15% Surfactant/Emulsifier

Sterile Water (or PBS) 70% Aqueous Carrier

Preparation Protocol (Step-by-Step)
Weighing: Calculate total mass required (e.g., for 10 mice @ 25g, treated b.i.d. for 10 days).

Always prepare fresh weekly.

Primary Solubilization: Dissolve SR9011 HCl completely in the calculated volume of 100%

DMSO. Vortex until clear. Do not proceed if cloudy.

Emulsification: Add the Cremophor EL to the DMSO/Drug mix. Vortex vigorously for 30

seconds. The solution should be viscous but clear.
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Dilution: Slowly add the Sterile Water/PBS while vortexing.

Note: The solution may become warm (exothermic).

QC Check: If precipitation occurs (white flakes), sonicate at 37°C for 10-15 minutes.

Sterilization: Pass through a 0.22

m PES syringe filter.

Part 3: In-Vivo Experimental Protocol
Dosage Strategy
Based on the seminal work by Solt et al. (2012) and subsequent PK validation.

Route: Intraperitoneal (i.p.) injection.[1][3][4][5]

Why: Oral bioavailability is poor (<20%).

Dose:100 mg/kg (active moiety).[1][3][4][5]

Frequency:b.i.d. (Twice Daily).

Volume: 5-10 mL/kg (e.g., 0.2 mL for a 20g mouse).

Circadian Timing (The "Clamp")
To effectively repress the circadian rhythm or assess metabolic impact, dosing must align with

Zeitgeber Times (ZT).

Injection 1 (ZT0): Administer at "Lights On" (Subjective Dawn).

Physiological State:[5] REV-ERB expression is naturally rising; SR9011 boosts this peak.

Injection 2 (ZT12): Administer at "Lights Off" (Subjective Dusk).

Physiological State: REV-ERB is naturally low; SR9011 forces repression during the active

phase.
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Experimental Workflow (DOT Visualization)
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Caption: 12-day b.i.d. dosing schedule aligning with ZT0/ZT12 to clamp circadian rhythm.

Part 4: Validation & Quality Control
Target Engagement Markers (qPCR)
To verify the drug is working in vivo, you must assess gene expression in the Liver or Skeletal

Muscle. Do not rely solely on weight loss.

Gene Target
Expected Change (vs
Vehicle)

Mechanism

Bmal1 (Arntl)
Downregulation (

)
Direct repression by REV-ERB

Npas2
Downregulation (

)
Direct repression

Srebf1
Downregulation (

)
Metabolic target (Lipogenesis)

Il6
Downregulation (

)
Anti-inflammatory effect
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Behavioral Markers
Locomotor Activity: Mice treated with SR9011 often show reduced locomotor activity during

the dark phase (active phase) due to the "wakefulness" signal being disrupted or shifted,

although acute administration can induce wakefulness.

Weight Loss: Significant fat mass reduction should be observable by Day 10-12 without

changes in food intake (increased energy expenditure).

Troubleshooting
Issue: Mice show signs of distress (hunched posture) immediately after injection.

Cause: Vehicle toxicity (Cremophor/DMSO) or pH imbalance.

Solution: Reduce DMSO to 10%. Ensure slow injection speed.

Issue: No change in Bmal1 expression.

Cause: Rapid clearance or degradation of compound.

Solution: Verify injection timing.[1][5] Tissue harvest must occur 2-4 hours post-injection to

see peak repression effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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